Cas no 2021325-33-5 (Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro-)

• Product Name: Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro-
• CAS No: 2021325-33-5
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 5267128
• Update Time: 2025-11-01

Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methoxy-8-methyl-3-nitroquinoline
• Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro-

• Inchi： 1S/C11H9ClN2O3/c1-6-3-4-8(17-2)9-10(12)7(14(15)16)5-13-11(6)9/h3-5H,1-2H3
• InChI Key： UDMUPRHUBWIQTD-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(C)=CC=C(C2=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro-

Quinoline, 4-chloro-5-methoxy-8-methyl-3-nitro-

Quinoline, a heterocyclic aromatic compound, has been a subject of extensive research due to its versatile applications in various fields. The compound 4-chloro-5-methoxy-8-methyl-3-nitro-quinoline, identified by the CAS number 2021325-33-5, is a specific derivative that has garnered significant attention in recent years. This compound is characterized by its unique substitution pattern, which imparts distinctive chemical and physical properties.

The structure of 4-chloro-5-methoxy-8-methyl-3-nitro-quionline features a quinoline backbone with substituents at positions 4, 5, 8, and 3. The presence of chlorine at position 4, methoxy at position 5, methyl at position 8, and nitro at position 3 creates a complex interplay of electronic effects. These substituents not only influence the compound's reactivity but also its solubility and stability under different conditions. Recent studies have highlighted the importance of such substitution patterns in determining the biological activity and potential applications of quinoline derivatives.

In terms of synthesis, 4-chloro-5-methoxy-8-methyl-3-nitro-quionline can be prepared through a series of well-established organic reactions. The synthesis typically involves the strategic introduction of substituents onto the quinoline ring using methods such as nucleophilic aromatic substitution or Friedel-Crafts alkylation. Researchers have optimized these methods to achieve high yields and purity levels, making this compound accessible for further studies.

The applications of 4-chloro-5-methoxy-8-methyl-3-nitro-quionline span across multiple domains. In the pharmaceutical industry, this compound has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Recent research has focused on its anti-inflammatory and antioxidant properties, which could be harnessed for developing new therapeutic agents. Additionally, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

In environmental chemistry, 4-chloro-5-methoxy-8-methyl-3-nitro-quionline has been studied for its role in catalytic processes. Its ability to act as a catalyst in certain reactions could lead to more efficient industrial processes with reduced environmental impact. Furthermore, the compound's stability under harsh conditions makes it suitable for use in extreme environments.

The latest research on this compound has also explored its role in materials science. By incorporating this quinoline derivative into polymer matrices, scientists have developed novel materials with enhanced mechanical and thermal properties. These materials hold potential for applications in aerospace and automotive industries where high-performance materials are essential.

In conclusion, 4-chloro-5-methoxy-8-methyl-3-nitro-quionline, with its unique structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and material characterization techniques unfold, this compound is expected to pave the way for innovative solutions across various sectors.